Cas no 62626-25-9 (1,2,4-Oxadiazol-5(4H)-one, 3,4-dimethyl-)

• Product Name: 1,2,4-Oxadiazol-5(4H)-one, 3,4-dimethyl-
• CAS No: 62626-25-9
• MF: C₄H₆N₂O₂
• MW: 114.102640628815
• CID: 437493
• PubChem ID: 12317358
• Update Time: 2025-04-19

1,2,4-Oxadiazol-5(4H)-one, 3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazol-5(4H)-one, 3,4-dimethyl-
• 3,4-dimethyl-1,2,4-oxadiazol-5-one
• 62626-25-9
• DTXSID90487861
• SCHEMBL10192735

• Inchi： 1S/C4H6N2O2/c1-3-5-8-4(7)6(3)2/h1-2H3
• InChI Key： CDWXJMPKYSEMKJ-UHFFFAOYSA-N
• SMILES： O1C(N(C)C(C)=N1)=O

Computed Properties

• Exact Mass: 114.04298
• Monoisotopic Mass: 114.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 41.9Ų

Experimental Properties

• PSA: 41.9